Ultrafine PdAu nanoparticles immobilized on amine functionalized carbon black toward fast dehydrogenation of formic acid at room temperature†

Nanoscale Advances Pub Date: 2019-09-23 DOI: 10.1039/C9NA00462A

Abstract

Ultrafine and highly dispersed PdAu nanoparticles were immobilized on amine functionalized carbon black (VXC-72-NH2) for dehydrogenation of formic acid (FA). The introduction of amines is of vital importance for the formation of ultrafine PdAu nanoparticles (∼1.5 nm). Moreover, the presence of the amino groups also increased the electron density of PdAu nanoparticles, and this effect facilitated the formation of metal-formate, which further enhanced the rate of the catalytic dehydrogenation of FA. The as-prepared Pd0.6Au0.4/VXC-72-NH2 exhibited high catalytic activity and 100% H2 selectivity for dehydrogenation of formic acid without any additive, with turnover frequency (TOF) values of 7385 h−1 at 298 K and 17 724 h−1 at 333 K, which are the highest TOF values ever reported among heterogeneous catalysts for FA dehydrogenation.

Graphical abstract: Ultrafine PdAu nanoparticles immobilized on amine functionalized carbon black toward fast dehydrogenation of formic acid at room temperature
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